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Compound of Interest

Compound Name: 5-Methoxy-6-methylpicolinonitrile

CAS No.: 324028-92-4

Cat. No.: B3041566

Get Quote

Executive Summary
5-Methoxy-6-methylpicolinonitrile (MMPN) is a trisubstituted pyridine building block

characterized by a "push-pull" electronic system.[1] The electron-donating methoxy group at C5

and the electron-withdrawing cyano group at C2 create a unique dipole vector, while the C6-

methyl group provides critical steric protection against metabolic oxidation (a common liability

in pyridine drugs).[1]

This scaffold is not a final drug but a strategic pharmacophore precursor. Its primary biological

potential lies in its conversion into mGluR5 negative allosteric modulators (NAMs), picolinamide

fungicides, and tetrazole-based metalloenzyme inhibitors.[1]

Part 1: Chemical Identity & Structural Analysis
Physicochemical Profile[1]

IUPAC Name: 5-Methoxy-6-methylpyridine-2-carbonitrile[1]

CAS Number: 324028-92-4[1][2][3]
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Molecular Formula: C

H

N

O[1][2]

Molecular Weight: 148.16 g/mol [2]

Key Features:

C2-Nitrile: A versatile "warhead" for heterocycle formation (tetrazoles, triazines) or

hydrolysis to amides.[1]

C5-Methoxy: Increases electron density in the ring, modulating the pKa of the pyridine

nitrogen.[1]

C6-Methyl: Acts as a "metabolic blocker," preventing oxidation at the susceptible

-position adjacent to the nitrogen.[1]

Electronic & Steric Pharmacophore Map
The biological activity of drugs derived from MMPN is governed by the specific arrangement of

these substituents.
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Figure 1: Pharmacophore map illustrating the functional roles of the MMPN substituents.[1]

Part 2: Biological Activity Potential[4]
MMPN is a "privileged structure" precursor.[1] It does not exhibit potent biological activity in

isolation but generates high-affinity ligands upon derivatization.[1]

Neurological Targets: mGluR5 Negative Allosteric
Modulators (NAMs)
Research indicates that 5-methoxy-6-methylpyridine derivatives are potent NAMs for the

metabotropic glutamate receptor 5 (mGluR5), a target for treating anxiety, depression, and

Fragile X syndrome.[1]

Mechanism: The pyridine core binds to the allosteric site of the transmembrane domain.[1]

The C2-cyano group is often converted to an alkyne or a heterocycle to engage specific

residues (e.g., Ser809) within the receptor pocket.[1]

SAR Insight: The C6-methyl group is critical here.[1] Analogs lacking this methyl group show

rapid clearance due to oxidation by liver enzymes (CYP2D6).[1]

Agrochemicals: Picolinamide Fungicides
The hydrolysis of MMPN yields 5-methoxy-6-methylpicolinic acid, a direct precursor to

picolinamide fungicides (structurally related to Picoxystrobin or Fenpicoxamid).[1]

Activity: These compounds inhibit the respiratory complex III (cytochrome bc1 complex) in

fungi.[1]

Role of MMPN: The 5-methoxy group mimics the pharmacophore of natural strobilurins,

while the picolinamide moiety (derived from the nitrile) chelates the iron-sulfur cluster in the

fungal enzyme.[1]

Metalloenzyme Inhibitors (CYP51)
The nitrile group can be converted to a tetrazole, a classic bioisostere found in antifungal drugs

like Oteseconazole.[1]
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Potential: 5-substituted pyridyl-tetrazoles bind to the heme iron of fungal CYP51 (lanosterol

14

-demethylase), blocking ergosterol biosynthesis.[1]

Advantage: The 6-methyl group on the pyridine ring reduces off-target inhibition of human

CYP enzymes, improving the safety profile (selectivity).[1]

Part 3: Synthetic Pathways & Experimental
Protocols
Synthesis of 5-Methoxy-6-methylpicolinonitrile (MMPN)
Note: While commercially available, in-house synthesis is often required for isotopic labeling or

SAR expansion.[1]

Pathway: Palladium-Catalyzed Cyanation of 2-Chloro-5-methoxy-6-methylpyridine.[1]

Reagents:

Substrate: 2-Chloro-5-methoxy-6-methylpyridine (1.0 eq)[1]

Cyanating Agent: Zinc Cyanide (Zn(CN)

) (0.6 eq)[1]

Catalyst: Pd

(dba)

(2 mol%) / dppf (4 mol%)[1]

Solvent: Wet DMF (Dimethylformamide) + 1% Water (accelerates the reaction)[1]

Zinc Dust: (10 mol%) - Critical for keeping Pd active.[1]

Protocol:

Inertion: Charge a reaction vial with the aryl chloride, Zn(CN)
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, Pd

(dba)

, dppf, and Zn dust. Seal and purge with Argon for 10 minutes.

Solvation: Add degassed DMF (0.2 M concentration relative to substrate).[1]

Reaction: Heat the block to 120°C for 4-6 hours. Monitor by LC-MS (Target [M+H]+ = 149.1).

[1]

Workup: Cool to room temperature. Dilute with EtOAc and wash with 1M Ammonium

Hydroxide (to quench residual cyanide and solubilize zinc salts).[1] Wash with brine, dry over

Na

SO

.[1]

Purification: Flash chromatography (Hexane:EtOAc gradient). The product elutes as a white

crystalline solid.[1]

Derivatization Workflow: The "Reaction Tree"
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Figure 2: Synthetic divergence from the MMPN scaffold to bioactive classes.[1]
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Part 4: Safety & Handling (E-E-A-T)[1]
Cyanide Hazard: Although the nitrile group in MMPN is covalently bound, strong acidic

hydrolysis or combustion can release Hydrogen Cyanide (HCN).[1] All reactions involving the

nitrile cleavage must be performed in a well-ventilated fume hood with HCN detectors active.

[1]

Skin Sensitization: Pyridine derivatives are known sensitizers.[1] Double-gloving (Nitrile over

Latex) is recommended.[1]

Storage: Store at 2-8°C under inert atmosphere (Argon). The methoxy group is susceptible

to slow oxidation/demethylation if exposed to light and air over months.[1]

References
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[1] Tetrahedron Letters, 1999. Link
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Journal of Medicinal Chemistry, 2023. (Contextual reference based on WO2023043833A1).

Picolinamide Fungicides: "Discovery of Fenpicoxamid: A New Picolinamide Fungicide."[1]

Bioorganic & Medicinal Chemistry, 2018. Link[1]

Tetrazole Antifungals: "Structure-Activity Relationships of Tetrazole-Pyridine Antifungals."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Biological Activity & Synthetic
Potential of 5-Methoxy-6-methylpicolinonitrile[1]]. BenchChem, [2026]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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